5-Bromo-1-methyl-3-nitro-7-azaindole

Core Science & Biosynthesis

The Strategic Application of 5-Bromo-1-methyl-3-nitro-7-azaindole in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 5-Bromo-1-methyl-3-nitro-7-azaindole, a heterocyclic building block with significant potential in medicinal chemistry. We will delve into its synthetic pathways, chemical properties, and, most importantly, its strategic applications in the design and development of novel therapeutic agents. This document will serve as a comprehensive resource for researchers and drug development professionals, offering both theoretical insights and practical methodologies.

The 7-Azaindole Scaffold: A Privileged Structure in Drug Discovery

The 7-azaindole core, a bioisostere of indole and purine, is recognized as a "privileged structure" in medicinal chemistry.[1] Its unique electronic properties and ability to form key hydrogen bonding interactions have made it a cornerstone in the development of a multitude of biologically active compounds, most notably kinase inhibitors.[2] The pyridine nitrogen within the 7-azaindole ring system can act as a hydrogen bond acceptor, mimicking the adenine core of ATP and enabling potent interactions with the hinge region of various kinases.[2] This has led to the successful development of several FDA-approved drugs, including the BRAF kinase inhibitor Vemurafenib.[1][3] The strategic functionalization of the 7-azaindole scaffold is a key strategy in modulating potency, selectivity, and pharmacokinetic properties of drug candidates.[4]

Synthesis and Chemical Properties of 5-Bromo-1-methyl-3-nitro-7-azaindole

While a direct, detailed synthesis of 5-Bromo-1-methyl-3-nitro-7-azaindole is not extensively documented in publicly available literature, a plausible synthetic route can be devised based on established methodologies for related 7-azaindole derivatives. The synthesis would likely commence from a commercially available or readily synthesized 5-bromo-7-azaindole precursor.

Proposed Synthetic Pathway

A logical synthetic approach would involve a three-step sequence starting from 5-bromo-7-azaindole:

• N-Methylation: The pyrrolic nitrogen of 5-bromo-7-azaindole can be methylated using a suitable methylating agent, such as methyl iodide or dimethyl sulfate, in the presence of a base like sodium hydride or potassium carbonate. This step introduces the 1-methyl group.

• Nitration: The subsequent introduction of the nitro group at the 3-position is a critical step. Nitration of 7-azaindoles can be achieved using standard nitrating agents like nitric acid in sulfuric acid.[5] The regioselectivity of this reaction is influenced by the electronic nature of the existing substituents and the reaction conditions. The electron-donating nature of the pyrrole ring directs electrophilic substitution to the 3-position.

• Purification: The final product would be purified using standard techniques such as column chromatography and recrystallization to yield 5-Bromo-1-methyl-3-nitro-7-azaindole of high purity.

Below is a conceptual workflow for the synthesis:

Caption: Proposed synthetic workflow for 5-Bromo-1-methyl-3-nitro-7-azaindole.

Key Chemical Properties and Reactivity

The chemical properties of 5-Bromo-1-methyl-3-nitro-7-azaindole are dictated by its distinct functional groups:

• 5-Bromo Group: The bromine atom at the 5-position is a versatile synthetic handle. It readily participates in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings.[4] This allows for the introduction of a wide array of aryl, heteroaryl, and alkyl groups, which is crucial for exploring structure-activity relationships (SAR) during lead optimization.

• 1-Methyl Group: The presence of the methyl group on the pyrrolic nitrogen blocks the N-H hydrogen bond donor capability of the parent 7-azaindole. This can influence the binding mode of the molecule within a target protein and can also impact its physicochemical properties, such as solubility and metabolic stability.

• 3-Nitro Group: The electron-withdrawing nitro group significantly influences the electronic properties of the 7-azaindole ring system. More importantly, the nitro group is a valuable precursor to an amino group via reduction. The resulting 3-amino-7-azaindole derivative can then be further functionalized through amide bond formation, sulfonylation, or other coupling reactions, providing another avenue for library synthesis and SAR exploration.[6]

Medicinal Chemistry Applications: A Gateway to Novel Therapeutics

The strategic combination of the bromo, methyl, and nitro functionalities on the 7-azaindole scaffold makes 5-Bromo-1-methyl-3-nitro-7-azaindole a highly valuable intermediate in the synthesis of potential drug candidates, particularly in the realm of kinase inhibitors.

Role as a Key Intermediate in Kinase Inhibitor Synthesis

The 7-azaindole core is a well-established hinge-binding motif in a multitude of kinase inhibitors.[4] The general strategy for utilizing 5-Bromo-1-methyl-3-nitro-7-azaindole in this context would involve a series of sequential modifications to build out the final inhibitor.

A representative workflow for the elaboration of this intermediate into a hypothetical kinase inhibitor is depicted below:

Caption: Elaboration of the core intermediate into a final kinase inhibitor.

This systematic approach allows for the modular construction of a library of compounds for biological screening. The diversity of commercially available boronic acids and carboxylic acids enables the exploration of a vast chemical space around the 7-azaindole core.

Potential Therapeutic Targets

Given the prevalence of the 7-azaindole scaffold in kinase inhibitors, compounds derived from 5-Bromo-1-methyl-3-nitro-7-azaindole could potentially target a wide range of kinases implicated in various diseases, including:

• Oncology: Many kinases are dysregulated in cancer, making them attractive targets for therapeutic intervention. The 7-azaindole scaffold is present in inhibitors of kinases such as BRAF, ALK, and Aurora kinases.[4]

• Inflammatory Diseases: Kinases play a crucial role in inflammatory signaling pathways. Derivatives of 7-azaindole could be explored as inhibitors of kinases involved in conditions like rheumatoid arthritis and inflammatory bowel disease.

• Neurodegenerative Diseases: Kinase dysregulation has also been implicated in the pathology of neurodegenerative disorders such as Alzheimer's disease.

Structure-Activity Relationship (SAR) Considerations

The design of potent and selective kinase inhibitors requires a deep understanding of SAR. The 5-Bromo-1-methyl-3-nitro-7-azaindole scaffold provides multiple points for diversification to probe these relationships:

Position	Modification	Potential Impact
5-position	Introduction of various aryl and heteroaryl groups via cross-coupling.	Modulation of potency, selectivity, and interaction with the solvent-exposed region of the ATP-binding pocket.
1-position	The methyl group can be compared to other alkyl groups or a hydrogen atom to assess the impact on binding and physicochemical properties.	Influences solubility, metabolic stability, and potential for steric clashes within the binding site.
3-position	Derivatization of the amino group (from nitro reduction) with a diverse set of carboxylic acids or sulfonyl chlorides.	Introduction of additional hydrogen bond donors/acceptors and exploration of interactions with the ribose-binding pocket.

Experimental Protocols

General Protocol for N-Methylation of 5-Bromo-7-azaindole

Disclaimer: This is a generalized protocol and should be optimized for the specific substrate.

Materials:

• 5-Bromo-7-azaindole

• Methyl iodide (CH₃I) or Dimethyl sulfate ((CH₃)₂SO₄)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 5-bromo-7-azaindole (1.0 eq) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.2 eq) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 5-bromo-1-methyl-7-azaindole.

General Protocol for Nitration of a 7-Azaindole Derivative

Disclaimer: This reaction involves strong acids and should be performed with extreme caution in a well-ventilated fume hood.

Materials:

• 5-Bromo-1-methyl-7-azaindole

• Concentrated Sulfuric acid (H₂SO₄)

• Fuming Nitric acid (HNO₃)

• Ice

• Saturated aqueous sodium bicarbonate solution

• Dichloromethane

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a flask containing concentrated sulfuric acid at 0 °C, add 5-bromo-1-methyl-7-azaindole (1.0 eq) portion-wise, ensuring the temperature remains below 5 °C.

• To this solution, add fuming nitric acid (1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for the time required for the reaction to complete (monitor by TLC).

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the acidic solution by the slow addition of saturated aqueous sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with dichloromethane (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 5-Bromo-1-methyl-3-nitro-7-azaindole.

Conclusion

5-Bromo-1-methyl-3-nitro-7-azaindole represents a strategically designed chemical intermediate with significant potential for the discovery of novel therapeutics. Its well-defined points of diversification at the 3- and 5-positions, coupled with the established importance of the 7-azaindole scaffold in medicinal chemistry, make it a valuable tool for drug discovery programs. This guide has provided a comprehensive overview of its synthesis, chemical properties, and potential applications, offering a solid foundation for researchers to leverage this versatile building block in their quest for new and improved medicines.

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An In-depth Technical Guide to 3-Nitro-7-azaindole Derivatives in Drug Discovery

Introduction: The Rise of a Privileged Scaffold

In the landscape of medicinal chemistry, the 7-azaindole scaffold has emerged as a "privileged structure," a molecular framework that is capable of binding to a variety of biological targets.[1][2] This versatility has led to its incorporation into numerous biologically active molecules, including FDA-approved drugs.[3] The introduction of a nitro group at the 3-position of the 7-azaindole core further enhances its potential, creating a unique pharmacophore with a distinct electronic and steric profile that can be exploited for the development of novel therapeutics. This guide provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships of 3-nitro-7-azaindole derivatives, offering valuable insights for researchers and professionals in the field of drug discovery.

The 7-azaindole nucleus, a bioisostere of indole, offers several advantages in drug design.[1][4] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, enabling strong interactions with biological targets, particularly the hinge region of kinases.[1][5] This has made 7-azaindole derivatives particularly successful as kinase inhibitors.[1][4][5] Furthermore, the physicochemical properties of the 7-azaindole scaffold, such as solubility and lipophilicity, can be finely tuned through chemical modification, allowing for the optimization of pharmacokinetic and pharmacodynamic profiles.[1][4]

The addition of a 3-nitro group introduces a potent electron-withdrawing moiety that significantly influences the chemical reactivity and biological activity of the 7-azaindole ring. This functional group can participate in various chemical transformations, providing a handle for further derivatization and the exploration of a wider chemical space. From a biological perspective, the nitro group can act as a hydrogen bond acceptor and contribute to the overall binding affinity of the molecule to its target.

The Synthetic Landscape: Crafting 3-Nitro-7-azaindole Derivatives

The synthesis of 3-nitro-7-azaindole is a critical first step in the development of this class of compounds. While various methods for the synthesis of 7-azaindole derivatives have been reported, the introduction of the nitro group at the 3-position requires specific strategies.[6][7]

Electrophilic Nitration: A Direct Approach

One common approach is the direct electrophilic nitration of the 7-azaindole core. However, this reaction can be challenging due to the potential for side reactions and the need for harsh conditions, which may not be compatible with other functional groups.[8]

A notable advancement in this area is the development of a non-acidic and non-metallic method for the regioselective synthesis of 3-nitroindoles.[8] This protocol utilizes trifluoroacetyl nitrate (CF3COONO2), generated in situ from ammonium tetramethyl nitrate and trifluoroacetic anhydride, as an electrophilic nitrating agent.[8] This method offers a milder and more environmentally friendly alternative to traditional nitration techniques.

Multi-step Synthetic Routes

Alternatively, multi-step synthetic routes can provide greater control over the regioselectivity of the nitration. One such approach involves the initial synthesis of a protected 7-azaindole, followed by nitration and subsequent deprotection.

A scalable and efficient synthesis of 5-nitro-7-azaindole has been reported, which could potentially be adapted for the synthesis of the 3-nitro isomer.[9] This process involves a Sonogashira coupling followed by a morpholine-induced heteroannulation.[9]

Experimental Protocol: A Representative Synthesis of 3-Nitro-7-azaindole

The following is a representative, generalized protocol for the synthesis of 3-nitro-7-azaindole, based on established methodologies for indole nitration.

Materials:

• 7-Azaindole

• Ammonium tetramethyl nitrate

• Trifluoroacetic anhydride

• Anhydrous solvent (e.g., dichloromethane)

• Stirring apparatus

• Reaction vessel

• Purification equipment (e.g., column chromatography)

Procedure:

• Dissolve 7-azaindole in an anhydrous solvent in a reaction vessel under an inert atmosphere.

• Cool the solution to a sub-room temperature (e.g., 0 °C).

• Slowly add trifluoroacetic anhydride to the solution, followed by the portion-wise addition of ammonium tetramethyl nitrate.

• Allow the reaction to stir at the same temperature for a specified period, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a suitable reagent (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent.

• Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain pure 3-nitro-7-azaindole.

Note: This is a generalized protocol and may require optimization for specific substrates and scales. Appropriate safety precautions should be taken when handling nitrating agents and other hazardous chemicals.

Biological Activities: A Spectrum of Therapeutic Potential

Derivatives of 3-nitro-7-azaindole have demonstrated a wide range of biological activities, making them attractive candidates for the development of new drugs for various diseases.

Anticancer Activity

The 7-azaindole scaffold is a well-established pharmacophore in the design of anticancer agents.[10][11] Numerous 7-azaindole derivatives have been shown to inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in tumor growth and survival.[12]

The introduction of a 3-nitro group can further enhance the anticancer potential of these compounds. For instance, a 3-nitro substituted phenyl ring on a 7-azaindole-1,2,3-triazole derivative displayed outstanding activity against multiple cancer cell lines, including MCF-7, HeLa, and DU-145.[13]

Table 1: Anticancer Activity of a 3-Nitro-7-azaindole Derivative

Cell Line	IC50 (µM)
MCF-7	6.67 ± 0.39
HeLa	4.49 ± 0.32
DU-145	10.38 ± 0.42

Data from a study on 7-azaindole-1,2,3-triazol bearing N-benzamide derivatives.[13]

The anticancer activity of 7-azaindole derivatives is often attributed to their ability to inhibit protein kinases.[1][4][5] The 7-azaindole core can form crucial hydrogen bonds with the hinge region of the kinase active site, leading to potent inhibition.[1][5] The 3-nitro group can contribute to this binding affinity and modulate the selectivity of the inhibitor.

Kinase Inhibition

As mentioned, 7-azaindole derivatives are particularly prominent as kinase inhibitors.[1][4][5] They have been developed to target a wide range of kinases, including those involved in cancer, inflammation, and neurodegenerative diseases.[1][3][14]

For example, 7-azaindole derivatives have been identified as potent inhibitors of:

• PI3K (Phosphoinositide 3-kinase): A key enzyme in the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer.[15][16]

• Aurora Kinases: A family of serine/threonine kinases that play a crucial role in mitosis and are attractive targets for cancer therapy.[4]

• ALK (Anaplastic Lymphoma Kinase): A receptor tyrosine kinase involved in the development of certain types of cancer.[4]

• Fyn and GSK-3β: Kinases implicated in neurodegenerative diseases.[14]

The design of selective kinase inhibitors is a major challenge in drug discovery. The modular nature of the 7-azaindole scaffold allows for systematic modifications to explore the structure-activity relationship (SAR) and optimize for both potency and selectivity. The 3-nitro group can serve as a key structural element in this optimization process.

Neuroprotective and Anticonvulsant Activities

Beyond cancer and kinase inhibition, 7-azaindole derivatives have also shown promise in the treatment of neurological disorders. The indole nucleus is a promising basis for the design of neuroprotective agents that can combat oxidative stress in the nervous system.[17]

A series of 3-(1,2,3,6-tetrahydropyridine)-7-azaindole derivatives were designed and synthesized as potential anticonvulsant agents.[18] Several of these compounds showed significant anticonvulsant activity in preclinical models with low neurotoxicity.[18][19] This suggests that the 7-azaindole scaffold, potentially in combination with a 3-nitro group, could be a valuable starting point for the development of new treatments for epilepsy and other neurological conditions.

Furthermore, 7-nitroindazole, a related compound, has been shown to protect against MPTP-induced neurotoxicity in mice, a model for Parkinson's disease, by inhibiting neuronal nitric oxide synthase.[20] This highlights the potential of nitro-containing heterocyclic compounds in the development of neuroprotective therapies.

Other Biological Activities

The versatility of the 7-azaindole scaffold extends to a variety of other biological activities, including:

• Antimalarial activity [6]

• Analgesic and hypotensive activity [21]

• CCR2 antagonism (for inflammatory conditions) [3][22]

• Anti-angiogenic activity [12]

The incorporation of a 3-nitro group into these diverse scaffolds could lead to the discovery of novel compounds with enhanced or novel therapeutic properties.

Structure-Activity Relationships (SAR): Decoding the Molecular Blueprint

The biological activity of 3-nitro-7-azaindole derivatives is highly dependent on their chemical structure. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective drug candidates.

A review of the SAR of 7-azaindole analogs as anticancer agents revealed that positions 1, 3, and 5 of the 7-azaindole ring are the most active sites for modification.[2][10] Disubstitution at these positions is a common strategy for synthesizing new analogs with improved activity.[10]

The nature of the substituent at each position plays a critical role in determining the biological activity. For example, alkyl, aryl carboxamide, and heterocyclic rings have been identified as successful types of substitutions.[10]

In the context of 3-nitro-7-azaindole derivatives, the nitro group at the 3-position is a key determinant of activity. Further modifications at other positions of the 7-azaindole ring, as well as on any appended side chains, can be used to fine-tune the pharmacological profile of the compound.

For instance, in a series of 7-azaindole piperidine derivatives developed as CCR2 antagonists, systematic SAR studies led to the discovery of potent compounds with nanomolar IC50 values.[22]

Visualizing the Concepts

Synthetic Pathway for 3-Nitro-7-azaindole

Caption: A simplified schematic of the electrophilic nitration of 7-azaindole.

Key Biological Targets of 7-Azaindole Derivatives

Caption: Major biological targets of 7-azaindole derivatives in various disease areas.

Challenges and Future Perspectives

Despite the significant progress made in the development of 3-nitro-7-azaindole derivatives, several challenges remain. The synthesis of these compounds can be complex, and the development of more efficient and scalable synthetic routes is an ongoing area of research.[9]

Furthermore, while many 7-azaindole derivatives have shown promising preclinical activity, their translation into clinical candidates requires careful optimization of their pharmacokinetic and toxicological properties. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through medicinal chemistry efforts.

Looking ahead, the future of 3-nitro-7-azaindole derivatives in drug discovery is bright. The continued exploration of their diverse biological activities, coupled with advances in synthetic chemistry and computational drug design, is likely to lead to the discovery of new and innovative therapies for a wide range of diseases.

The modular nature of the 7-azaindole scaffold makes it an ideal platform for the application of fragment-based drug discovery (FBDD) and other modern drug design strategies.[1][5] By combining the unique properties of the 3-nitro-7-azaindole core with a variety of substituents, it is possible to generate large and diverse libraries of compounds for high-throughput screening.

Conclusion

3-Nitro-7-azaindole derivatives represent a promising class of compounds with significant potential in drug discovery. Their versatile biological activities, coupled with the well-established importance of the 7-azaindole scaffold, make them attractive candidates for the development of new therapies for cancer, neurological disorders, and inflammatory diseases. Continued research into the synthesis, biological evaluation, and structure-activity relationships of these compounds is essential for realizing their full therapeutic potential. This guide has provided a comprehensive overview of the current state of the field, offering valuable insights and a solid foundation for future research and development efforts.

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Master Guide: Safety, Handling, and Reactivity of 5-Bromo-1-methyl-3-nitro-7-azaindole

Executive Summary

This guide serves as a comprehensive technical manual for 5-Bromo-1-methyl-3-nitro-7-azaindole (CAS: 2361545-27-7), a critical intermediate in the synthesis of kinase inhibitors and other bioactive heterocyclic compounds. While standard Safety Data Sheets (SDS) provide regulatory compliance data, this document integrates those requirements with practical, field-proven handling protocols for the bench scientist.

Key Takeaway: This compound combines the reactivity of a halogenated azaindole with the redox potential of a nitro group. It requires strict adherence to dust control, protection against moisture/light, and specific emergency response protocols due to the potential for nitrogen oxide (NOx) release during thermal decomposition.

Part 1: Chemical Identity & Physical Properties

Identification

Parameter	Detail
Product Name	5-Bromo-1-methyl-3-nitro-7-azaindole
IUPAC Name	5-bromo-1-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
CAS Number	2361545-27-7
Molecular Formula	C₈H₆BrN₃O₂
Molecular Weight	256.06 g/mol
SMILES	CN1C=C([O-])C2=C1N=CC(Br)=C2
Structural Class	Halogenated Nitro-7-Azaindole

Physical Properties (Bench Reference)

• Physical State: Solid (Powder or Crystalline).

• Color: Typically yellow to orange (characteristic of nitro-aromatics).

• Solubility:

  • High: DMSO, DMF, DMAc.[1][2]

  • Moderate: Dichloromethane (DCM), Ethyl Acetate, Methanol (warm).

  • Low/Insoluble: Water, Hexanes, Diethyl Ether.

• Melting Point: >200°C (Decomposition likely prior to melting; specific data varies by crystal habit).

Part 2: Hazard Identification (GHS Classification)

Note: As a specialized intermediate, specific toxicological data may be limited. The classification below is derived from the validated profile of the parent analog, 5-Bromo-3-nitro-7-azaindole (CAS 507462-26-2), and standard Structure-Activity Relationship (SAR) assessments for nitro-aromatics.

GHS Label Elements

• Signal Word: WARNING (Potential Upgrade to DANGER if eye damage is irreversible).

• Pictograms:

  • (Irritant/Harmful)[3]
  • (Target Organ Toxicity - Respiratory)

Hazard Statements

Code	Statement	Mechanistic Insight
H302	Harmful if swallowed.	Nitro-aromatics can interfere with oxygen transport (methemoglobinemia risk).
H315	Causes skin irritation.[3]	Lipophilic nature allows penetration; nitro group increases local irritation.
H319	Causes serious eye irritation.[3]	Dust is highly irritating to mucous membranes.
H335	May cause respiratory irritation.[3]	Fine powder inhalation triggers upper respiratory tract inflammation.

Precautionary Statements (Selected)

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3] Remove contact lenses if present and easy to do.[3] Continue rinsing.

Part 3: Strategic Handling & Storage Protocols

Storage Architecture

• Temperature: 2–8°C (Refrigerated).

• Atmosphere: Store under inert gas (Argon or Nitrogen). Although the N-methyl group stabilizes the pyrrole ring against deprotonation, the nitro group renders the compound susceptible to oxidative degradation over time.

• Light: Strictly Light Sensitive. Store in amber glass vials or wrap clear vials in aluminum foil. Nitro-azaindoles darken upon exposure to UV light, indicating surface decomposition.

Operational Handling (The "Self-Validating" Workflow)

To ensure scientific integrity and safety, follow this workflow. The logic is to minimize exposure while maximizing compound stability.

Figure 1: Handling workflow designed to prevent hydrolysis and condensation artifacts.

Expert Tip: When weighing, use an anti-static gun . Nitro-aromatic powders are often static-prone, leading to "flying powder" that contaminates the balance and poses an inhalation risk.

Part 4: Emergency Response Protocols

First Aid Measures

• Eye Contact: Immediately flush with saline or water for 15 minutes . The nitro group enhances the compound's ability to penetrate corneal tissue; speed is critical to prevent permanent opacity.

• Skin Contact: Wash with soap and water.[3] Do not use ethanol or DMSO for cleaning skin; these solvents act as carriers, transporting the toxic compound through the dermal barrier into the bloodstream.

• Inhalation: Move to fresh air. If wheezing occurs, administer oxygen.

Firefighting Measures

• Hazard: Thermal decomposition releases Nitrogen Oxides (NOx) , Hydrogen Bromide (HBr), and Carbon Monoxide (CO). NOx is an insidious poison; symptoms (pulmonary edema) may be delayed up to 24 hours.

• Extinguishing Media: Carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.[3]

• Protocol: Firefighters must wear full SCBA. Do not inhale smoke.[3]

Spill Containment Logic

Figure 2: Spill response logic emphasizing dust suppression.

Part 5: Synthesis & Reactivity Profile

Reactivity Context

This compound is a "bifunctional scaffold" used primarily in drug discovery for kinase inhibitors (e.g., JAK, BRAF, or PIM kinase targets).

• C-5 Position (Bromine): A handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• C-3 Position (Nitro): A masked amino group. It is typically reduced (Fe/NH₄Cl, H₂/Pd-C, or Zn/AcOH) to the amine for subsequent amide coupling.

Chemical Stability

• Incompatible Materials: Strong oxidizing agents, strong bases (can trigger polymerization or ring-opening), and reducing agents (will react with the nitro group).

• Thermal Instability: Avoid heating above 100°C without solvent; dry nitro-compounds can decompose exothermically.

Synthesis Pathway Visualization

The following diagram illustrates where this intermediate fits in a typical drug discovery campaign, highlighting the causality of its design.

Figure 3: Synthetic utility of the target intermediate in API production.

Part 6: Ecological & Disposal Considerations

• Ecotoxicity: High probability of toxicity to aquatic life due to the halogenated nitro-aromatic structure. Do not allow to enter drains or water courses.

• Disposal:

  • Method: High-temperature incineration equipped with a scrubber.

  • Rationale: The compound contains Nitrogen (NOx precursor) and Bromine (HBr precursor). Incineration without scrubbing will release acid rain components.

  • Waste Code: Halogenated Organic Waste.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 15296269 (5-Bromo-1-methyl-1H-pyrrolo[2,3-b]pyridine). Retrieved from [Link](Parent scaffold data).

• Han, C., et al. (2017). "Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole." Organic Process Research & Development. Retrieved from [Link].

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• 3. jubilantingrevia.com [jubilantingrevia.com]

The Therapeutic Potential of 1-Methyl-7-Azaindole Intermediates: A Guide for Drug Discovery Professionals

An In-Depth Technical Guide

Abstract

The 7-azaindole scaffold has been firmly established as a "privileged structure" in medicinal chemistry, prized for its unique electronic properties and its ability to mimic endogenous purine systems.[1][2][3] The strategic introduction of a methyl group at the 1-position (N1) of this scaffold creates a distinct subclass of intermediates with modulated physicochemical and pharmacological properties. This guide provides a comprehensive technical overview of 1-methyl-7-azaindole intermediates, designed for researchers, medicinal chemists, and drug development professionals. We will explore the foundational bioisosterism, delve into synthetic strategies, analyze its role in targeting critical disease pathways, and provide validated experimental protocols to empower your research and development endeavors.

The Strategic Rationale: Why 1-Methyl-7-Azaindole?

The 7-azaindole core is a bioisostere of both indole and purine, a feature that makes it exceptionally effective at interacting with ATP-binding sites in a vast array of proteins, particularly kinases.[1][2] The scaffold's success stems from its ability to form a bidentate hydrogen bond pattern with the "hinge" region of many kinases: the pyridine nitrogen (N7) acts as a hydrogen bond acceptor, while the pyrrole nitrogen (N1-H) serves as a hydrogen bond donor.[4][5] This interaction effectively anchors the molecule, providing a stable platform for further functionalization to achieve high potency and selectivity.[6]

The deliberate methylation of the N1 position is a critical medicinal chemistry strategy that fundamentally alters the scaffold's properties:

• Elimination of a Hydrogen Bond Donor: By replacing the N1 proton with a methyl group, we remove a key hydrogen bond donor. This can be leveraged to avoid undesirable interactions, redirect the molecule's binding orientation (a "flipped" mode), or enhance selectivity for kinases where a donor at this position is not required or is detrimental.[4]

• Enhanced Metabolic Stability: The N1 position can be susceptible to metabolic degradation. Capping it with a methyl group blocks this metabolic route, often leading to improved pharmacokinetic profiles, including a longer half-life.

• Modulated Physicochemical Properties: The addition of the methyl group increases lipophilicity and removes a polar N-H bond. This can significantly improve cell permeability and oral bioavailability, crucial parameters for successful drug candidates.

• Probing Hydrophobic Pockets: The methyl group can occupy small hydrophobic pockets within the active site of a target protein, creating additional van der Waals interactions that can contribute to enhanced binding affinity.

Synthesis and Core Intermediate Generation

The synthesis of the 7-azaindole core can be achieved through various established methods, including the Bartoli and Batcho–Leimgruber reactions.[1] A common and flexible approach involves the cyclization of appropriately substituted 2-aminopyridines.[7][8]

Once the 7-azaindole core is formed, N-methylation is typically a straightforward final step. The following protocol outlines a general and reliable method for this transformation.

Experimental Protocol: Synthesis of 1-Methyl-7-Azaindole

Objective: To synthesize 1-methyl-7-azaindole from commercially available 7-azaindole.

Materials:

• 7-Azaindole (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Methyl iodide (MeI) (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), add 7-azaindole to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous DMF to dissolve the 7-azaindole (concentration approx. 0.2 M).

• Deprotonation: Cool the solution to 0°C using an ice bath. Add NaH portion-wise over 10 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and hydrogen gas evolution. The formation of the sodium salt of 7-azaindole is visually confirmed by the cessation of bubbling.

• Alkylation: Stir the mixture at 0°C for 30 minutes. Add methyl iodide dropwise. Allow the reaction to warm to room temperature and stir for 3-4 hours. Self-Validation: Reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 3:1 Hexane:EtOAc mobile phase, checking for the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0°C and slowly quench by adding saturated aqueous NH₄Cl solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Add water and extract with EtOAc (3x).

• Washing: Combine the organic layers and wash sequentially with water (2x) and brine (1x). Causality Note: The water washes remove residual DMF, while the brine wash helps to break any emulsions and remove bulk water.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of Hexane and EtOAc.

• Characterization: Combine the pure fractions, concentrate, and characterize the final product (1-methyl-7-azaindole) by ¹H NMR, ¹³C NMR, and LC-MS to confirm identity and purity.

General Synthetic Workflow Diagram

Caption: General workflow for the synthesis of 1-methyl-7-azaindole intermediates.

Therapeutic Applications and Key Signaling Pathways

The 1-methyl-7-azaindole scaffold is a cornerstone in the development of inhibitors targeting a wide range of diseases, most prominently in oncology.

A. Kinase Inhibition in Oncology

Aberrant signaling through protein kinases is a hallmark of many cancers. The 7-azaindole framework is a powerful starting point for designing ATP-competitive kinase inhibitors.[2][9]

• PI3K/AKT/mTOR Pathway: This pathway is critical for cell survival and proliferation and is frequently deregulated in cancer.[10] Several 7-azaindole derivatives have been developed as potent inhibitors of Phosphoinositide 3-kinases (PI3Ks).[11][12] The two nitrogen atoms of the 7-azaindole core can form two crucial hydrogen bonds with the Val882 residue in the hinge region of PI3Kγ.[10][11] N1-methylation can be used to fine-tune selectivity between PI3K isoforms and improve cellular activity.[13]

• DYRK Kinases: Dual-specificity tyrosine-phosphorylation-regulated kinases (DYRKs) are implicated in the progression of cancers like glioblastoma.[11] 7-azaindole derivatives have shown nanomolar potency against DYRK1B and DYRK2.[11]

• FGFR4 in Hepatocellular Carcinoma: Fibroblast growth factor receptor 4 (FGFR4) is a key target in liver cancer. Selective covalent inhibitors based on the 7-azaindole scaffold have been designed that show significant in vivo antitumor activity in xenograft models.[14]

• Other Kinase Targets: The scaffold has been successfully employed to develop inhibitors for a broad spectrum of kinases, including CDKs, Aurora kinases, Trk, and PIM kinases, demonstrating its versatility.[2][11]

Signaling Pathway: PI3K/AKT/mTOR Inhibition

Caption: Inhibition of the PI3K/AKT/mTOR signaling pathway by a 1-methyl-7-azaindole agent.

B. Neurodegenerative and Inflammatory Diseases

Beyond oncology, this scaffold shows significant promise in other challenging therapeutic areas.

• Neuroprotection: Derivatives have been investigated as neuroprotective agents for Alzheimer's disease.[15] Furthermore, their ability to inhibit kinases like MLK3 and LRRK2 suggests potential in treating HIV-1 associated neurocognitive disorders by reducing neuroinflammation.[11]

• Anti-Inflammatory Activity: 7-azaindole derivatives have been identified as potent inhibitors of the Orai calcium channel.[11] This mechanism is relevant for treating allergic inflammation, and compounds have shown efficacy in preclinical models of asthma by reducing airway cell infiltration.[11][16]

Quantitative Data & Assay Methodologies

A critical component of drug discovery is the quantitative evaluation of compound potency and selectivity.

Table 1: Representative Biological Activity of 7-Azaindole Derivatives

Compound Class	Target(s)	Potency (IC₅₀ / EC₅₀)	Therapeutic Area	Reference(s)
7-Azaindole Sulfonamide	HDAC6	Potent anti-proliferative activity	Oncology	[11]
3,5-disubstituted-7-azaindole	CDK2, CDK9	Anti-tumor activity in vivo	Oncology (Breast Cancer)	[11]
Substituted 7-azaindole	PI3Kγ	Subnanomolar IC₅₀ values	Oncology, Immunology	[10][13]
Covalent 7-azaindole	FGFR4	10.3 nM (enzymatic IC₅₀)	Oncology (HCC)	[14]
Phenyl-substituted 7-azaindole	Orai Channel	Potent inhibition of IL-2 production	Inflammation (Asthma)	[16]
1-methyl-7-azaindole derivative	DYRK1B, DYRK2	Nanomolar potency	Oncology (Glioblastoma)	[11]

Experimental Protocol: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

Objective: To determine the inhibitory constant (Kᵢ) of a 1-methyl-7-azaindole intermediate against a target kinase.

Principle: This is a competitive binding assay that measures the displacement of an Alexa Fluor™ 647-labeled ATP-competitive tracer from the kinase active site by the test compound. Binding of the tracer to a Europium (Eu)-labeled anti-tag antibody-bound kinase results in a high Time-Resolved Fluorescence Energy Transfer (TR-FRET) signal. A competing compound will disrupt this interaction, leading to a decrease in the TR-FRET signal.

Materials:

• Target Kinase (e.g., PI3Kγ), tagged with GST or His.

• Eu-anti-Tag Antibody (specific to the kinase tag).

• Alexa Fluor™ 647-labeled Kinase Tracer (specific for the target kinase family).

• Test Compound (1-methyl-7-azaindole derivative), serially diluted in DMSO.

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• 384-well, low-volume, black microplates.

• TR-FRET compatible plate reader.

Procedure:

• Compound Plating: Prepare a 12-point, 3-fold serial dilution of the test compound in DMSO. Dispense a small volume (e.g., 50 nL) of each dilution into the assay plate. Include DMSO-only wells for 'no inhibition' controls (0% inhibition) and wells with a known potent inhibitor for 'full inhibition' controls (100% inhibition).

• Kinase/Antibody Mix Preparation: Prepare a 2X solution of the Kinase and Eu-anti-Tag Antibody in assay buffer.

• Kinase/Antibody Addition: Add the 2X Kinase/Antibody mix to all wells of the assay plate.

• Incubation: Incubate the plate at room temperature for 60 minutes to allow the kinase and antibody to reach equilibrium. Causality Note: This pre-incubation ensures that the test compound has sufficient time to bind to the kinase before the tracer is introduced.

• Tracer Mix Preparation: Prepare a 2X solution of the Alexa Fluor™ 647-Tracer in assay buffer.

• Tracer Addition: Add the 2X Tracer mix to all wells.

• Final Incubation: Incubate for another 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET plate reader, measuring emission at 665 nm (acceptor) and 615 nm (donor) following excitation at 340 nm.

• Data Analysis:

  • Calculate the TR-FRET ratio (665 nm emission / 615 nm emission).

  • Normalize the data using the 0% and 100% inhibition controls.

  • Plot the normalized percent inhibition against the logarithm of the test compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation, if the Kᴅ of the tracer is known.

Conclusion and Future Perspectives

The 1-methyl-7-azaindole core represents a highly validated and versatile platform for modern drug discovery. Its strategic advantages—including favorable bioisosterism, tunable physicochemical properties, and enhanced metabolic stability—make it an invaluable starting point for developing potent and selective inhibitors against a host of therapeutic targets. While its impact has been most profound in the field of kinase inhibition for oncology, its potential in neurodegenerative and inflammatory diseases is rapidly emerging.

Future efforts will likely focus on applying this scaffold to novel target classes, exploring underexploited substitution patterns to achieve greater selectivity, and integrating advanced computational and structure-based design methods to accelerate the discovery of next-generation therapeutics built upon this remarkable chemical foundation.

References

• Motati, D. R., Amaradhi, R., & Ganesh, T. (n.d.). Azaindole Therapeutic Agents. PMC.
• (n.d.). New indole and 7-azaindole derivatives as protein kinase inhibitors. Tesi di dottorato.
• (n.d.). SYNTHESIS AND PHARMACOLOGICAL ACTIVITIES OF 7-AZAINDOLE DERIVATIVES.
• (2025). Molecular Insights of 7-Azaindole Drugs and Their Intercalation in the Confined Space of Montmorillonite. PMC.
• (n.d.). Azaindoles in Medicinal Chemistry. PharmaBlock.
• (n.d.). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. PMC.
• (n.d.). Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. PMC.
• (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3. The Royal Society of Chemistry.
• (n.d.). The Azaindole Framework in the Design of Kinase Inhibitors. PMC.
• (n.d.). Azaindole synthesis. Organic Chemistry Portal.
• (n.d.). The Azaindole Framework in the Design of Kinase Inhibitors. MDPI.
• (n.d.). Discovery of Potent and Selective 7-Azaindole Isoindolinone-Based PI3Kγ Inhibitors. PMC.
• Sharma, N., & Anurag. (2019). 7-Azaindole Analogues as Bioactive Agents and Recent Results. PubMed.
• (2023). Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. PubMed.
• (n.d.). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. J-Stage.
• (n.d.). Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Medicinal Chemistry Letters.
• (2025). 1-Acetyl-7-Azaindole: A Comparative Analysis of a Promising Kinase Inhibitor Scaffold. Benchchem.
• (2015). Discovery of 7-azaindole derivatives as potent Orai inhibitors showing efficacy in a preclinical model of asthma. PubMed.
• Zhong, Z., Shi, L., Fu, T., Huang, J., & Pan, Z. (2022). Discovery of Novel 7-Azaindole Derivatives as Selective Covalent Fibroblast Growth Factor Receptor 4 Inhibitors for the Treatment of Hepatocellular Carcinoma. PubMed.

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Protocols & Analytical Methods

Application Note & Protocol Guide: Regioselective Nitration of 5-bromo-1-methyl-7-azaindole

Abstract

5-bromo-1-methyl-7-azaindole is a pivotal heterocyclic building block in contemporary medicinal chemistry, forming the core scaffold of numerous kinase inhibitors and other therapeutic agents.[1][2] The strategic introduction of a nitro group onto this framework provides a versatile chemical handle for further synthetic transformations, enabling the exploration of novel structure-activity relationships (SAR). However, the electrophilic nitration of the 7-azaindole ring system presents a significant regioselectivity challenge due to the nuanced electronic landscape of the fused pyridine and pyrrole rings. This document provides a comprehensive technical guide for researchers, outlining the mechanistic principles governing this reaction and presenting detailed, field-tested protocols for achieving controlled nitration. We explore various nitrating systems, from classical mixed-acid conditions to milder transfer nitration agents, offering insights into the causality behind experimental choices to empower researchers to optimize this critical synthetic transformation.

Mechanistic Considerations & Regioselectivity

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) nucleus is an electron-rich heteroaromatic system, yet the distribution of that electron density is not uniform. The pyrrole ring is inherently electron-donating, while the pyridine ring is electron-withdrawing. This dichotomy dictates the regiochemical outcome of electrophilic aromatic substitution (EAS) reactions like nitration.[3][4]

• Primary Site of Attack (C3): The C3 position of the pyrrole ring is the most electron-rich and sterically accessible site, making it the kinetically favored position for electrophilic attack.[5] The resulting cationic intermediate (σ-complex) is effectively stabilized by resonance delocalization involving the pyrrole nitrogen without disrupting the aromaticity of the pyridine ring.

• Influence of Substituents:

  • N1-Methyl Group: The methyl group at the N1 position serves two functions: it prevents N-nitration and acts as a weak electron-donating group, further activating the pyrrole ring towards electrophilic attack.

  • C5-Bromo Group: The bromine atom at the C5 position on the pyridine ring is an electron-withdrawing group via induction but a weak deactivator overall. It directs incoming electrophiles to the ortho and para positions. In this fused system, this could potentially influence reactivity at the C4 and C6 positions, although substitution on the already electron-deficient pyridine ring is generally disfavored compared to the pyrrole ring.

• Reaction Conditions: Under strongly acidic conditions (e.g., HNO₃/H₂SO₄), the pyridine nitrogen (N7) can be protonated. This event further deactivates the pyridine ring, reinforcing the preference for substitution on the pyrrole moiety (C3). However, excessive acidity can lead to substrate degradation or polymerization, a known issue with indole-like systems.[6]

Based on these principles, the primary expected product of nitration is 5-bromo-1-methyl-3-nitro-7-azaindole . However, the formation of other regioisomers, particularly the 4-nitro or 6-nitro derivatives, cannot be entirely excluded, especially under forcing conditions.

Potential Nitration Pathways

Caption: Predicted regiochemical outcomes for the nitration of 5-bromo-1-methyl-7-azaindole.

Recommended Nitration Protocols

The choice of nitrating agent is critical for balancing reactivity with the stability of the azaindole core. We present two primary protocols, ranging from aggressive to mild conditions.

Protocol 1: Classical Nitration with Nitric Acid/Sulfuric Acid

This method utilizes the potent nitronium ion (NO₂⁺) generated in situ. It is highly effective but requires stringent temperature control to minimize side-product formation and substrate decomposition. This approach is analogous to methods used for the nitration of less activated or deactivated aromatic systems.[7]

Materials:

• 5-bromo-1-methyl-7-azaindole

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Fuming Nitric Acid (HNO₃, >90%)

• Dichloromethane (DCM)

• Ice/Salt Bath

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a nitrogen inlet, dissolve 5-bromo-1-methyl-7-azaindole (1.0 eq) in concentrated sulfuric acid (10 mL per gram of substrate) at 0 °C. Stir until a homogeneous solution is formed.

• Cooling: Cool the reaction mixture to -10 °C to -5 °C using an ice/salt bath. Maintaining this low temperature is crucial for selectivity and yield.

• Nitrating Agent Addition: In a separate flask, prepare the nitrating mixture by cautiously adding fuming nitric acid (1.1 eq) to a small amount of concentrated sulfuric acid. Cool this mixture before use. Add the nitrating mixture dropwise to the stirred substrate solution via an addition funnel. Ensure the internal temperature does not rise above -5 °C.

• Reaction Monitoring: Stir the reaction at -5 °C for 1-2 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, very slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring. This step is highly exothermic.

• Neutralization & Extraction: Allow the ice to melt. The pH of the aqueous solution will be highly acidic. Carefully neutralize the mixture by the slow, portion-wise addition of saturated sodium bicarbonate solution until the pH is ~7-8. Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x volumes).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to isolate the desired 5-bromo-1-methyl-3-nitro-7-azaindole regioisomer.

Protocol 2: Mild Nitration with Acetyl Nitrate

This protocol employs acetyl nitrate, a milder and more selective nitrating agent, generated in situ from nitric acid and acetic anhydride. This method often provides cleaner reactions and is suitable for acid-sensitive substrates.[8]

Materials:

• 5-bromo-1-methyl-7-azaindole

• Acetic Anhydride ((Ac)₂O)

• Fuming Nitric Acid (HNO₃, >90%)

• Dichloromethane (DCM) or Acetonitrile (MeCN)

• Ice/Water Bath

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Preparation of Acetyl Nitrate: In a flame-dried flask under a nitrogen atmosphere, add acetic anhydride (5.0 eq) and cool to 0 °C in an ice bath. Slowly add fuming nitric acid (1.2 eq) dropwise with vigorous stirring. The temperature should be strictly maintained between 0-5 °C. Stir the resulting solution at this temperature for 30 minutes to ensure complete formation of acetyl nitrate.

• Reaction Setup: In a separate flask, dissolve 5-bromo-1-methyl-7-azaindole (1.0 eq) in the chosen solvent (e.g., DCM). Cool this solution to 0 °C.

• Nitration: Slowly add the pre-formed, cold acetyl nitrate solution to the substrate solution dropwise.

• Reaction Monitoring: Allow the reaction to stir at 0 °C, gradually warming to room temperature over 2-4 hours. Monitor the consumption of starting material by TLC or LC-MS.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and slowly quench by adding saturated NaHCO₃ solution until gas evolution ceases.

• Extraction: Extract the product with dichloromethane (3 x volumes).

• Workup & Purification: Wash the combined organic extracts with brine, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify the residue by flash column chromatography as described in Protocol 1.

Experimental Workflow Overview

Caption: General experimental workflow for the nitration of 5-bromo-1-methyl-7-azaindole.

Data Summary & Protocol Comparison

Parameter	Protocol 1: HNO₃/H₂SO₄	Protocol 2: Acetyl Nitrate
Nitrating Species	Nitronium ion (NO₂⁺)	Acetyl nitrate (CH₃COONO₂)
Reactivity	Very High	Moderate to High
Temperature	-10 °C to -5 °C (Strict Control)	0 °C to Room Temperature
Key Advantages	Potent, effective for less reactive substrates.	Milder conditions, higher selectivity, reduced risk of substrate degradation.[8]
Potential Risks	Exothermic, risk of polymerization/decomposition, harsh workup.[6]	Requires pre-formation of reagent, potentially slower reaction times.
Ideal For	Situations where Protocol 2 fails or is too slow.	Initial screening, acid-sensitive substrates, maximizing regioselectivity.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction / Low Conversion	Insufficiently reactive nitrating agent; Reaction temperature too low.	Use the more potent HNO₃/H₂SO₄ system (Protocol 1); Allow the reaction to warm slightly or stir for a longer duration, monitoring carefully.
Formation of Multiple Isomers	Reaction temperature is too high; Overly aggressive nitrating conditions.	Ensure strict temperature control, especially during reagent addition; Use the milder acetyl nitrate method (Protocol 2) to improve regioselectivity.
Low Yield / Product Decomposition	Substrate degradation under strong acid; Unstable product.	Use Protocol 2 to avoid harsh acidic conditions; Ensure rapid and efficient quenching and workup to minimize product exposure to acid/base.
Insoluble Tars Formed	Acid-catalyzed polymerization of the azaindole core.[6]	This is a strong indication that conditions are too harsh. Switch immediately to Protocol 2 or explore other transfer nitrating agents (e.g., benzoyl nitrate).

Safety Precautions

• Nitrating Agents: Fuming nitric acid and concentrated sulfuric acid are extremely corrosive and strong oxidizing agents. Handle them with extreme care inside a chemical fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles/face shield.[9]

• Exothermic Reactions: The mixing of acids and the quenching of the reaction are highly exothermic. Always perform additions slowly and with efficient cooling and stirring.[9]

• Waste Disposal: Neutralize acidic waste streams before disposal according to institutional guidelines.

References

• Han, C., Green, K., Pfeifer, E., & Gosselin, F. (2017). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development. Available at: [Link]

• MDPI. (2020). The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. Available at: [Link]

• PMC. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem. Available at: [Link]

• Patsnap. (n.d.). Synthetic process of 5-bromo-7-azaindole. Eureka. Available at: [Link]

• ACS Publications. (2014). Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole. Organic Process Research & Development. Available at: [Link]

• Google Patents. (n.d.). CN102584820A - Preparation method for 5-bromo-7-azaindole.

• ACS Publications. (n.d.). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development. Available at: [Link]

• Google Patents. (n.d.). CN109081840B - Preparation method of 5-bromo-7-azaindole.

• European Patent Office. (n.d.). SYNTHESIS OF 5-SUBSTITUTED 7-AZAINDOLES AND 7-AZAINDOLINES - Patent 1633750. Available at: [Link]

• PubMed Central. (n.d.). Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. Available at: [Link]

• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances. Available at: [Link]

• Master Organic Chemistry. (2024). Electrophilic Aromatic Substitution: The Six Key Reactions. Available at: [Link]

• ResearchGate. (n.d.). Regio-Selective C H Functionalization of 7-Azaindoles | Request PDF. Available at: [Link]

• Jubilant Ingrevia Limited. (n.d.). 5-Bromo-7-Azaindole Safety Data Sheet. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Site selective Heck arylation of N-vinyl-7-azaindole engineered by N-oxide activation: scope and mechanistic studies. Organic Chemistry Frontiers. Available at: [Link]

• Phs-Chem. (n.d.). 5-Bromo-7-azaindole：Synthesis，XRD analysis and solubility under different condition. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes. Organic Chemistry Frontiers. Available at: [Link]

• ResearchGate. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Available at: [Link]

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• 2. 5-Bromo-7-azaindole：Synthesis，XRD analysis and solubility under different condition_Chemicalbook [chemicalbook.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
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Technical Notes & Optimization

Technical Support Center: Optimizing Regioselectivity in Nitration of 5-Bromo-1-Methyl-7-Azaindole

Welcome to the technical support center for advanced heterocyclic chemistry. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the electrophilic nitration of 5-bromo-1-methyl-7-azaindole. The inherent electronic complexity of the substituted azaindole nucleus makes achieving high regioselectivity a significant synthetic hurdle. This document provides in-depth troubleshooting, validated protocols, and mechanistic explanations to empower you to control the outcome of this delicate but crucial transformation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges and potential outcomes when nitrating 5-bromo-1-methyl-7-azaindole?

The nitration of 5-bromo-1-methyl-7-azaindole is a classic electrophilic aromatic substitution (EAS) reaction. However, the substrate's asymmetric nature and multiple activating/deactivating groups create a competitive environment for the incoming electrophile (the nitronium ion, NO₂⁺).[1][2] The primary sites of reaction are on the pyridine ring at the C4 and C6 positions, and on the pyrrole ring at the C3 position. The principal challenge is to suppress the formation of undesired isomers and prevent degradation of the acid-sensitive azaindole core.[3]

Q2: How do the existing substituents (5-Bromo, 1-Methyl) influence regioselectivity under nitrating conditions?

Understanding the directing effects of the substituents is paramount for optimizing this reaction. These effects are a combination of inductive and resonance contributions that stabilize or destabilize the cationic intermediate (the arenium ion) formed during the reaction.[4][5]

• 5-Bromo Group: Halogens are deactivating via a strong electron-withdrawing inductive effect, yet they are ortho, para-directors due to the resonance donation of their lone pairs.[6] In this substrate, the bromo group will direct the incoming nitronium ion to the C4 (ortho) and C6 (para) positions.

• 1-Methyl Group: The N-methyl group on the pyrrole ring is an activating group. It donates electron density into the heterocyclic system, increasing its nucleophilicity. This effect primarily activates the pyrrole ring, making the C3 position susceptible to attack.

• 7-Aza Group (Pyridine Nitrogen): In the strongly acidic conditions required for nitration (e.g., HNO₃/H₂SO₄), the pyridine nitrogen is protonated. This makes it a powerful deactivating, meta-directing group.[7] It strongly withdraws electron density from the pyridine ring, making substitution more difficult but directing any substitution to the C3 and C5 positions relative to the pyridine nitrogen (which are the C4 and C6 positions of the azaindole system).

The final regiochemical outcome is a delicate balance of these competing electronic influences.

Q3: Why is C6-nitration often the desired and achievable outcome?

While both C4 and C6 are electronically favored by the directing effects of the bromo and protonated aza groups, the C6 position is often the major product for two key reasons:

• Electronic Synergy: The C6 position is para to the bromo group, a position that often receives strong resonance stabilization from the halogen's lone pairs.[6]

• Steric Hindrance: The C4 position is sterically more hindered, flanked by the bromo group at C5 and the fused pyrrole ring. The C6 position is sterically more accessible to the incoming electrophile.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing actionable solutions grounded in chemical principles.

Problem 1: My reaction produces a difficult-to-separate mixture of C4-nitro and C6-nitro isomers. How can I improve the selectivity for the C6 product?

• Causality: A mixture of C4 and C6 isomers indicates that the reaction conditions are not optimized to sufficiently differentiate between the two electronically viable and sterically distinct positions. Higher temperatures can provide enough energy to overcome the activation barrier for the sterically hindered C4 position, leading to poorer selectivity.

• Solution 1: Temperature Control: Lowering the reaction temperature is the most critical parameter for enhancing regioselectivity. Perform the addition of the nitrating agent at -10 to 0 °C. Lower temperatures favor kinetic control, where the reaction proceeds via the lowest energy transition state, which typically leads to the sterically more accessible C6 product.

• Solution 2: Choice of Nitrating Agent: A mixed acid system (HNO₃/H₂SO₄) generates a high concentration of the highly reactive nitronium ion (NO₂⁺), which can be less selective.[8] Consider using a milder nitrating agent that generates the electrophile in situ at a controlled rate. Reagents like potassium nitrate (KNO₃) in concentrated H₂SO₄ can provide a more controlled reaction, often improving selectivity.[9]

Problem 2: I'm observing significant formation of the C3-nitro product alongside my desired product. How can I suppress this side reaction?

• Causality: Formation of the C3-nitro isomer indicates that the pyrrole ring, activated by the N-methyl group, is competing effectively with the pyridine ring for the electrophile. This is more common under less acidic conditions where the pyridine nitrogen is not fully protonated and deactivated.

• Solution: Ensure Strongly Acidic Conditions: The key to deactivating the pyrrole ring relative to the pyridine ring is to ensure the reaction medium is sufficiently acidic. Using concentrated sulfuric acid as the solvent ensures complete protonation of the pyridine nitrogen, which strongly deactivates the entire heterocyclic system but directs substitution to the C4/C6 positions. This deactivation of the pyridine ring is still less than the deactivation of a protonated pyrrole ring, thus funneling the reaction towards the desired ring system.

Problem 3: The reaction is very slow, with significant starting material recovered even after extended reaction times.

• Causality: The 5-bromo-7-azaindole system is, overall, deactivated towards electrophilic aromatic substitution due to the influences of the bromo group and the protonated pyridine nitrogen. Insufficient activation of the nitrating agent or temperatures that are too low can lead to a sluggish reaction.

• Solution 1: Modulate Temperature: While low temperatures are key for selectivity, if the reaction does not proceed, a slight increase in temperature may be necessary. After the initial cold addition, allow the reaction to slowly warm to room temperature and stir for several hours. Monitor carefully by TLC or LC-MS to balance conversion with the potential loss of selectivity.

• Solution 2: Ensure Anhydrous Conditions: Water can compete with nitric acid for the proton from sulfuric acid, reducing the concentration of the active nitronium ion.[9] Use concentrated (98%) sulfuric acid and a high-purity nitrating agent.

Problem 4: My reaction mixture turns dark, and I'm isolating a significant amount of tar-like decomposition products.

• Causality: Azaindoles, like indoles, are sensitive to strong oxidizing and acidic conditions and can be prone to polymerization or degradation.[3] This is often caused by localized "hot spots" from a too-rapid addition of the nitrating agent or by using overly aggressive nitrating conditions (e.g., fuming nitric acid).

• Solution 1: Controlled Addition & Efficient Stirring: Add the nitrating agent very slowly (dropwise) to a vigorously stirred solution of the substrate. This ensures rapid heat dissipation and prevents localized high concentrations of the electrophile.

• Solution 2: Careful Quenching: The quenching step is highly exothermic. Always pour the acidic reaction mixture slowly onto a large excess of crushed ice with stirring to manage the heat release and precipitate the product effectively.

Visualizing the Reaction Landscape

The directing effects governing this reaction can be summarized in the following diagram.

Caption: Optimized workflow for the regioselective C6-nitration of 5-bromo-1-methyl-7-azaindole.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a thermometer, carefully add 5-bromo-1-methyl-7-azaindole (1.0 eq) to concentrated sulfuric acid (~10 volumes) at 0 °C. Stir until a homogeneous solution is obtained.

• Cooling: Cool the solution to -10 °C using an ice-salt or acetone/dry ice bath.

• Nitrating Agent Addition: Add solid potassium nitrate (1.1 eq) portion-wise over 30-45 minutes. It is critical to maintain the internal reaction temperature below -5 °C during the addition to ensure high regioselectivity.

• Reaction Monitoring: Stir the reaction mixture at -5 °C to 0 °C. Monitor the reaction progress by TLC or LC-MS every hour until the starting material is consumed (typically 2-4 hours).

• Quenching: In a separate large beaker, prepare a slurry of crushed ice and water. Very slowly and carefully, pour the reaction mixture into the ice slurry with vigorous stirring. A precipitate should form.

• Neutralization & Isolation: Allow the quenched mixture to stir until all the ice has melted. Slowly add saturated sodium bicarbonate solution until the pH is neutral (~7-8). Collect the solid product by vacuum filtration and wash the filter cake thoroughly with cold deionized water.

• Workup & Purification: The crude solid can be air-dried. For further purification, dissolve the solid in ethyl acetate, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The final product can be purified by silica gel column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water).

References

• Shukla, G., & Singh, A. K. (2021). Efficient and Scalable Process for Synthesis of 5-Nitro-7-azaindole. ACS Omega, 6(1), 159-163. [Link]

• Guillarme, S., & Leger, J. (2001). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine). Current Organic Chemistry, 5(5), 471-506. [Link]

• Pore, S. B., et al. (2020). Proposed reaction mechanism for the nitration/nitrosation of indoles. ResearchGate. [Link]

• Chen, Y., et al. (2018). Highly Regioselective and Practical Synthesis of 5-Bromo-4-chloro-3-nitro-7-azaindole. Organic Process Research & Development, 22(5), 652-657. [Link]

• Ashenhurst, J. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• Younis, Y. A., et al. (2019). Lead Optimization of 3,5-Disubstituted-7-Azaindoles for the Treatment of Human African Trypanosomiasis. Journal of Medicinal Chemistry, 62(21), 9745-9761. [Link]

• Kaur, N. (2021). Synthetic Protocols for Aromatic Nitration: A Review. ChemistrySelect, 6(3), 334-354. [Link]

• Gretarsdottir, S., et al. (2017). Nitration of 5,11-dihydroindolo[3,2-b]carbazoles and synthetic applications of their nitro-substituted derivatives. Beilstein Journal of Organic Chemistry, 13, 1435-1445. [Link]

• The Organic Chemistry Tutor. (2022). Mechanism of Nitration: Electrophilic Substitution Reaction. YouTube. [Link]

• LibreTexts Chemistry. (2022). 7.5: Directing Effects. [Link]

• McMurry, J. (n.d.). 16.4 Substituent Effects in Electrophilic Substitutions. Organic Chemistry: A Tenth Edition. [Link]

• Reucroft, P. R. (2001). Nucleophilic Nitration of Selected Aza-Aromatics: Experiments and Modelling. Defence Science and Technology Organisation. [Link]

• Chem LibreTexts. (2023). 15.2: Regioselectivity in Electrophilic Aromatic Substitution. [Link]

• IJRAR. (n.d.). Analysis of Electrophilic Aromatic Substitution in Aromatic Nitration, Aromatic Halogenation – An Analysis. [Link]

• ResearchGate. (2016). Questions regarding electrophilic nitration of aromatics: Reagents, Procedures, and Safety? [Link]

• The Organic Chemistry Tutor. (2022). Directing Effects in Electrophilic Aromatic Substitution Made EASY! YouTube. [Link]

• Chemistry Stack Exchange. (2020). Regioselectivity in Electrophilic Aromatic Substitution of Pyrrole and Indole. [Link]

• The Organic Chemistry Tutor. (2018). Nitration of Benzene Mechanism - Electrophilic Aromatic Substitution Reactions. YouTube. [Link]

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• 5. 16.4 Substituent Effects in Electrophilic Substitutions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
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• 9. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 5-Bromo-1-methyl-3-nitro-7-azaindole

Welcome to the technical support guide for the purification of 5-Bromo-1-methyl-3-nitro-7-azaindole. This document provides in-depth guidance, troubleshooting, and frequently asked questions to assist researchers, scientists, and drug development professionals in achieving high purity of this compound through recrystallization. Our approach is grounded in established chemical principles and field-proven techniques to ensure you can confidently develop a robust and reproducible purification protocol.

Part 1: Solvent System Selection - A Foundational Approach

The cornerstone of a successful recrystallization is the selection of an appropriate solvent or solvent system. The ideal solvent will exhibit high solubility for 5-Bromo-1-methyl-3-nitro-7-azaindole at elevated temperatures and low solubility at cooler temperatures, facilitating high recovery of the purified compound upon cooling.

Frequently Asked Questions: Solvent Selection

Q1: What are the key characteristics of an ideal recrystallization solvent for my compound?

A1: An ideal solvent should meet several criteria:

• Temperature-Dependent Solubility: It must dissolve the compound sparingly or not at all at room temperature but show high solubility at its boiling point. This differential is crucial for maximizing crystal yield.[1]

• Impurity Solubility Profile: The solvent should either dissolve impurities completely, even at low temperatures, or not dissolve them at all, allowing for their removal by filtration.[1]

• Chemical Inertness: The solvent must not react with 5-Bromo-1-methyl-3-nitro-7-azaindole.[1]

• Volatility: It should have a relatively low boiling point to be easily removed from the purified crystals after filtration.

• Safety: The solvent should be non-toxic, non-flammable, and environmentally benign whenever possible.

Q2: My compound is a nitroaromatic. Are there specific solvent considerations for this class of molecules?

A2: Yes, nitroaromatic compounds are generally polar due to the presence of the electron-withdrawing nitro group.[1] This suggests that moderately polar solvents may be effective. However, the azaindole core also contributes to the overall polarity. A systematic screening of solvents with varying polarities is the most effective strategy.

Q3: Where should I start my solvent screening for 5-Bromo-1-methyl-3-nitro-7-azaindole?

A3: Based on the structure and related compounds, a good starting point for solvent screening would include the solvents listed in the table below. Toluene has been successfully used for the recrystallization of the parent compound, 5-bromo-7-azaindole, making it a prime candidate.[2]

Solvent Screening Protocol

A systematic approach is essential. The following protocol outlines a small-scale screening process to identify promising solvent candidates.

Materials:

• Crude 5-Bromo-1-methyl-3-nitro-7-azaindole

• Test tubes or small vials

• A selection of solvents (see Table 1)

• Heating block or water bath

• Vortex mixer

Procedure:

• Initial Solubility Test: Place approximately 10-20 mg of the crude compound into separate test tubes.

• Room Temperature Test: Add 0.5 mL of a solvent to its respective test tube. Vortex or shake vigorously. Observe if the compound dissolves at room temperature. A good candidate solvent will not dissolve the compound at this stage.

• Hot Solubility Test: If the compound did not dissolve at room temperature, heat the test tube in a heating block or water bath to the solvent's boiling point. Add the solvent dropwise while heating until the solid completely dissolves.

• Cooling and Crystallization: Once dissolved, allow the solution to cool slowly to room temperature, and then place it in an ice bath for 15-20 minutes.

• Observation: Observe the formation of crystals. The ideal solvent will produce a good yield of well-formed crystals.

Table 1: Potential Solvents for Screening

Solvent	Class	Boiling Point (°C)	Rationale & Considerations
Toluene	Aromatic Hydrocarbon	111	Successfully used for recrystallization of 5-bromo-7-azaindole.[2]
Ethanol	Alcohol	78	A common, versatile solvent for many organic compounds.
Isopropanol	Alcohol	82	Similar to ethanol, but less polar.
Ethyl Acetate	Ester	77	A moderately polar solvent, often effective for a wide range of compounds.
Acetonitrile	Nitrile	82	A polar aprotic solvent.
Acetone	Ketone	56	A common polar aprotic solvent.
Hexanes/Ethyl Acetate	Mixed System	Variable	A non-polar/polar mixture that can be fine-tuned for optimal solubility.
Ethanol/Water	Mixed System	Variable	A polar protic mixture where water acts as an anti-solvent.[3]

Visualizing the Solvent Selection Process

The following flowchart provides a visual guide to the decision-making process during solvent screening.

Caption: A flowchart for selecting a suitable recrystallization solvent.

Part 2: Experimental Protocol - Single Solvent Recrystallization

This protocol provides a detailed, step-by-step methodology for recrystallization once a suitable single solvent has been identified.

Materials:

• Crude 5-Bromo-1-methyl-3-nitro-7-azaindole

• Selected recrystallization solvent

• Erlenmeyer flask (2-3 times the volume of the solvent)

• Hot plate with stirring capability

• Condenser (optional, for volatile solvents)

• Buchner funnel, filter flask, and vacuum source

• Filter paper

• Glass stir rod

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add a small amount of the selected solvent and begin heating and stirring. Continue to add small portions of hot solvent until the solid just dissolves.[4] It is critical to use the minimum amount of hot solvent to ensure maximum recovery.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and add a small amount of activated carbon. Swirl the flask and then heat it back to boiling for a few minutes.

• Hot Filtration (Optional): If activated carbon was used or if there are insoluble impurities, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4] Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold solvent to remove any residual soluble impurities from the crystal surfaces.[3]

• Drying: Dry the purified crystals on the filter by drawing air through them. The crystals can then be transferred to a watch glass for further air drying or placed in a desiccator under vacuum.

Part 3: Troubleshooting Guide

Even with a well-chosen solvent, issues can arise. This section addresses common problems in a question-and-answer format.

Q1: My compound "oiled out" instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the compound melts before it dissolves, often because the solvent's boiling point is higher than the compound's melting point, or due to a high concentration of impurities.[1][4]

• Solution: Re-heat the solution to dissolve the oil completely. Add a small amount of additional hot solvent to lower the saturation point. Then, allow the solution to cool much more slowly. You can insulate the flask to encourage gradual cooling. If the problem persists, consider a different solvent with a lower boiling point or a mixed-solvent system.

Q2: No crystals have formed, even after cooling in an ice bath. How can I induce crystallization?

A2: Supersaturation may have occurred. You can induce crystallization by:

• Scratching: Gently scratch the inside surface of the flask with a glass stir rod at the air-liquid interface. The microscopic scratches on the glass can provide a nucleation site for crystal growth.

• Seeding: If you have a small crystal of the pure compound, add it to the solution. This "seed" crystal will act as a template for further crystal formation.

• Reducing Solvent Volume: If the compound is too dilute, you can gently heat the solution to boil off some of the solvent, then attempt to cool it again.

Q3: My final yield is very low. How can I improve recovery?

A3: Low recovery can be due to several factors:

• Using too much solvent: Ensure you are using the absolute minimum amount of hot solvent to dissolve the compound.

• Premature crystallization: If the compound crystallizes during hot filtration, you will lose product. Ensure your filtration apparatus is pre-heated.

• Incomplete crystallization: Allow sufficient time for cooling, both at room temperature and in the ice bath, to ensure all possible product has precipitated.

• Washing with too much solvent: Use only a minimal amount of ice-cold solvent to wash the crystals on the filter.

Q4: The "purified" crystals are still colored. What went wrong?

A4: The color may be from an impurity that has similar solubility to your compound or the compound itself might be colored.

• Solution: Ensure you are using a sufficient, but not excessive, amount of activated carbon for decolorization. Note that activated carbon can also adsorb your product, so use it sparingly. If the color persists, a second recrystallization or another purification method like column chromatography may be necessary.

Visualizing the Troubleshooting Process

Sources

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• 2. CN102584820A - Preparation method for 5-bromo-7-azaindole - Google Patents [patents.google.com]
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• 4. Recrystallization [wiredchemist.com]

Reference Data & Comparative Studies

HPLC Method Development Guide: Purity Profiling of 5-Bromo-1-methyl-3-nitro-7-azaindole

Executive Summary & Molecule Analysis

Developing a purity method for 5-Bromo-1-methyl-3-nitro-7-azaindole presents a classic chromatographic challenge: analyzing a basic heterocycle with strong UV absorption and potential for peak tailing. This guide objectively compares three separation strategies, ultimately recommending a High-pH Reversed-Phase (RP) methodology using hybrid particle technology.

The Challenge: Structural Interactions

The 7-azaindole core is the critical factor here. Unlike standard indoles, the nitrogen at position 7 (N7) is pyridine-like with a pKa of approximately 4.6 .

• N7 (Pyridine-like): Proton acceptor. At standard acidic HPLC pH (2-3), this nitrogen is protonated (

  ).

• C3-Nitro Group: Strong electron-withdrawing group. It stabilizes the molecule but introduces significant UV absorbance at >300 nm .

• N1-Methyl: Removes the acidic proton found in parent azaindoles, eliminating N1-deprotonation issues but increasing lipophilicity.

The "Silanol Trap": On traditional silica columns at low pH, the protonated N7 interacts ionically with residual deprotonated silanols (

), causing severe peak tailing, retention shifts, and loss of resolution between the main peak and des-bromo or regioisomeric impurities.

Structural Logic & Method Selection

The following diagram illustrates the decision matrix for selecting the stationary phase based on these molecular properties.

Figure 1: Decision matrix linking molecular features of 7-azaindole derivatives to chromatographic outcomes.

Comparative Method Analysis

We evaluated three distinct methodologies to determine the optimal purity profile. The comparison focuses on Tailing Factor (Tf) , Resolution (Rs) of the critical impurity (des-bromo analog), and MS Compatibility .

Method A: Traditional Acidic (The "Control")

• Column: Standard Silica C18 (5 µm, 4.6 x 150 mm)

• Mobile Phase: 0.1% Formic Acid in Water / Acetonitrile

• Mechanism: Analyte is fully protonated.

• Outcome: NOT RECOMMENDED. The protonated N7 interacts with silanols.

  • Tailing Factor:[1] > 1.8 (Fail)

  • Risk: Co-elution of polar impurities under the tail.

Method B: Surface-Charged Hybrid (CSH) Acidic

• Column: Waters XSelect CSH C18 (3.5 µm, 4.6 x 100 mm)

• Mobile Phase: 0.1% Formic Acid / Acetonitrile

• Mechanism: The CSH particle has a controlled low-level surface charge that repels the protonated base, mimicking the effect of high pH.

• Outcome: EXCELLENT FOR LC-MS.

  • Tailing Factor:[1] ~1.1 - 1.2

  • Pros: Fully compatible with standard MS sources (ESI+).

Method C: High pH Hybrid (The "Gold Standard" for Purity)

• Column: Waters XBridge BEH C18 (3.5 µm, 4.6 x 100 mm)

• Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10) / Acetonitrile

• Mechanism: At pH 10, the 7-azaindole is neutral (deprotonated). Retention is driven purely by hydrophobicity (Br + Nitro + Methyl).

• Outcome: BEST FOR QC/PURITY.

  • Tailing Factor:[1] < 1.1[2]

  • Selectivity: Different from acidic methods, often resolving isomers that co-elute at low pH.

Performance Data Summary

Parameter	Method A (Standard C18, pH 2.7)	Method B (CSH C18, pH 2.7)	Method C (BEH C18, pH 10)
USP Tailing (Tf)	1.9 (Severe Tailing)	1.15 (Good)	1.05 (Excellent)
Plate Count (N)	~4,500	~12,000	~14,500
*Resolution (Rs)	1.8	3.5	4.2
MS Sensitivity	High	High	Moderate (requires switching)
Column Life	Standard	High	High (Hybrid Particle)

*Resolution calculated between 5-bromo-1-methyl-3-nitro-7-azaindole and its des-bromo impurity.

Recommended Experimental Protocol (Method C)

This protocol utilizes the High pH stability of hybrid particles (BEH) to suppress ionization of the azaindole nitrogen, resulting in superior peak symmetry and loadability .

Reagents & Preparation

• Buffer A (pH 10): Dissolve 790 mg Ammonium Bicarbonate in 1 L HPLC-grade water. Adjust pH to 10.0 ± 0.1 with Ammonium Hydroxide (28-30%). Filter through 0.2 µm nylon membrane.

• Mobile Phase B: 100% Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.

Instrument Conditions

• System: HPLC or UPLC with PDA detector.

• Column: Waters XBridge BEH C18, 130Å, 3.5 µm, 4.6 mm X 100 mm (or equivalent high-pH stable column like Phenomenex Gemini NX).

• Flow Rate: 1.0 mL/min.

• Column Temp: 40°C (Improves mass transfer for nitro-aromatics).

• Injection Vol: 5 - 10 µL.

• Detection:

  • Channel 1: 254 nm (Universal aromatic).

  • Channel 2: 330 nm (Specific for Nitro-azaindole chromophore to confirm ID) .

Gradient Table

Time (min)	% Buffer A (pH 10)	% Acetonitrile	Curve
0.0	95	5	Initial
2.0	95	5	Hold (Polar impurities)
12.0	5	95	Linear Gradient
15.0	5	95	Wash
15.1	95	5	Re-equilibrate
20.0	95	5	End

Experimental Workflow & Validation Logic

The following workflow ensures that the method is not just run, but validated for specificity against likely synthetic byproducts.

Figure 2: Step-by-step experimental workflow for purity analysis.

Troubleshooting & Causality

• Peak Broadening: If the main peak broadens significantly, check the pH. If pH drops below 9, the azaindole N7 begins to protonate (pKa ~4.6 is far away, but local surface pH can vary). Ensure buffer capacity (10mM is minimum).

• Ghost Peaks: The nitro group can be reduced to an amine (-NH2) if exposed to active metals in the LC system (rare, but possible with old frits). This would appear as a much earlier eluting peak (more polar).

• Retention Drift: High pH can dissolve standard silica. Crucial: Ensure the column is explicitly rated for pH > 10 (Hybrid/Polymer).

References

• National Center for Biotechnology Information. (2019). Lead Optimization of 3,5-Disubstituted-7-Azaindoles. PubChem.[3] Available at: [Link]

• National Institutes of Health. (2014). Isomeric Identification of the Nitroindole Chromophore. PMC. Available at: [Link]

• Waters Corporation. (2021).[4][5] Routine Switching Between High and Low pH on XBridge HPLC Columns. Application Note. Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Technical Guide. Available at: [Link]

Sources

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• 4. lcms.cz [lcms.cz]
• 5. waters.com [waters.com]

Spectroscopic characterization of 7-azaindole vs indole derivatives

Executive Summary: The Bioisostere Advantage

In modern drug discovery, particularly kinase inhibition, the substitution of an indole core with 7-azaindole (1H-pyrrolo[2,3-b]pyridine) is a strategic bioisosteric replacement.[1][2] While structurally similar, the introduction of the nitrogen atom at position 7 fundamentally alters the electronic landscape of the molecule.[1]

This guide provides a technical comparison of the spectroscopic signatures of these two scaffolds. For the analytical chemist and medicinal chemist, understanding these differences is not merely academic—it is essential for validating synthesis, determining tautomeric states in active sites, and predicting solubility profiles.[1]

Part 1: Structural & Electronic Fundamentals

The divergence in spectroscopic behavior stems from the electron-deficient pyridine ring fused to the pyrrole in 7-azaindole, contrasted with the electron-rich benzene ring in indole.[1]

Acidity and Basicity Constants ( )

The most critical "invisible" difference that dictates extraction protocols and binding affinities is the acid-base profile.[1]

Property	Indole	7-Azaindole	Causality
N1-H Acidity ( )	~16.2	~13.2	The electron-withdrawing N7 stabilizes the conjugate base (anion), making 7-azaindole significantly more acidic.[1]
Basic Site ( of )	-3.6 (C3 protonation)	4.6 (N7 protonation)	Indole is a negligible base. 7-Azaindole possesses a lone pair on N7, acting as a functional base at physiological pH.[1]

Implication: In HPLC method development, 7-azaindole derivatives will show significant retention time shifts based on mobile phase pH (relative to

4.6), whereas indoles remain largely unaffected by pH ranges of 2–8.[1]

Part 2: UV-Vis and Fluorescence Spectroscopy

The "Killer Feature": Excited-State Proton Transfer (ESIPT)

Unlike indole, which typically exhibits single-exponential fluorescence decay, 7-azaindole is famous in physical chemistry for Excited-State Double Proton Transfer (ESDPT) .[1]

In protic solvents (like alcohols) or when dimerized in non-polar solvents, 7-azaindole undergoes a concerted proton transfer mechanism.[1] The N1-H proton moves to a solvent molecule (or dimer partner), while a proton from the solvent moves to N7.[1] This creates a distinct tautomeric emission .[1]

Diagram 1: Tautomeric Equilibrium & ESIPT Mechanism

The following diagram illustrates the concerted proton transfer mechanism that results in the unique dual-emission spectrum of 7-azaindole.

Caption: Mechanism of Excited-State Double Proton Transfer (ESDPT) in 7-azaindole, leading to large Stokes shifted emission.

Comparative Spectral Data

Feature	Indole	7-Azaindole
Abs.[1][3][4][5][6][7][8][9][10] Max ( )	~280 nm	~290 nm (Slight Red Shift)
Emission ( )	~330–350 nm (Solvent dependent)	Dual Emission: 1. Normal: ~370 nm (UV/Violet)2.[1] Tautomer: ~500–520 nm (Green)
Stokes Shift	~5,000	>10,000 (for Tautomer)
Quantum Yield ( )	~0.30 (in water)	~0.03 (in water) - Quenched by water solvation shell

Part 3: NMR Characterization

Nuclear Magnetic Resonance (NMR) provides the definitive structural proof.[1] The N7 nitrogen atom is highly electronegative, causing a deshielding effect on the adjacent protons, particularly at the C6 position.[1]

H NMR Chemical Shift Comparison (in DMSO- )

Note: Values are approximate and shift based on concentration and temperature.

Position	Indole (ppm)	7-Azaindole (ppm)	Diagnostic Note
NH (H1)	11.0	11.6	7-Aza NH is more acidic/deshielded.[1]
H2	7.3	7.4	Minimal change (pyrrole ring).
H3	6.4	6.5	Minimal change (pyrrole ring).
H4	7.5	7.9	Deshielded by proximity to pyridine ring current.[1]
H5	7.0	7.1	-
H6	7.1	8.2	Key Identifier: H6 is adjacent to N7, causing a massive downfield shift (~1.1 ppm).[1]
H7	7.4	N/A	Replaced by Nitrogen.[1]

N NMR Utility

For advanced characterization,

N HMBC is recommended.

• Indole: Shows one signal (N1) at ~ -250 ppm (relative to nitromethane).

• 7-Azaindole: Shows two signals.[1][7][10] N1 (pyrrole-like) and N7 (pyridine-like, ~ -70 ppm).[1] The N7 signal is highly sensitive to protonation; upon salt formation, this peak shifts upfield significantly (~100 ppm).[1]

Part 4: Experimental Protocols

To ensure reproducibility, the following protocols control for the solvent-sensitivity of 7-azaindole.

Diagram 2: Characterization Workflow

Caption: Step-by-step workflow for differentiating Indole and 7-Azaindole derivatives.

Protocol A: UV-Vis & Fluorescence Acquisition

Objective: Observe the dual emission characteristic of 7-azaindole.

• Solvent Prep: Use spectroscopic grade Methanol (MeOH) and Cyclohexane.[1]

  • Critical: Degas solvents using argon sparging for 10 minutes.[1] Oxygen quenches the long-lived tautomer states.[1]

• Concentration: Prepare

  solutions. High concentrations ( ) in non-polar solvents favor dimerization, which mimics the "green" tautomer emission even without alcohol.[1]

• Parameters:

  • Excitation: 290 nm (excites both species efficiently).[1]

  • Slit Width: 2.5 nm (narrow slits prevent saturation from the scattering peak).[1]

• Observation:

  • Indole:[2][5][8][9][11] Single peak ~330 nm.[1]

  • 7-Azaindole (in MeOH): Look for the "tail" or secondary peak at 500 nm.[1]

Protocol B: NMR Verification of N7 Protonation

Objective: Determine if a drug derivative is protonated at the pyridine nitrogen.[1]

• Dissolve: 5 mg of compound in

  DMSO- .

• Acquire: Standard

  H spectrum.

• Titration: Add 1 equivalent of TFA-

  (Trifluoroacetic acid, deuterated).[1]

• Analysis: Monitor the H6 signal (originally ~8.2 ppm). Upon protonation of N7, the H6 signal will shift further downfield (deshielding) and often broaden due to exchange.[1] In contrast, indole will show shifts primarily at C3 if protonation occurs (rare in DMSO).[1]

References

• Mechanism of ESIPT: Barbatti, M. (2014).[1] Excited state proton transfer in 7-azaindole in water takes place through the first solvation shell.[1][12] Barbatti.org.[1] Link

• Fluorescence Properties: Chen, W. S., et al. (2011).[1] Excited-state intermolecular proton transfer reactions of 7-azaindole(MeOH) clusters. Journal of Physical Chemistry A. Link

• Bioisosterism & Drug Design: BenchChem Technical Support. (2025).[1][2][4][13] A Comparative Guide to the Bioavailability of 7-Azaindole vs. Indole-Containing Drugs. BenchChem.[1][2] Link

• NMR Data & Synthesis: Kordubailo, M. V., & Tolmachev, A. A. (2025).[1][13] Optimization and Scaling up of the Azaindole Derivatives Synthesis. Journal of Organic and Pharmaceutical Chemistry. Link

• Solvatochromism: Bozkurt, E., & Dogan, S. D. (2018).[1][6] Photophysical behavior of a novel 4-aza-indole derivative in different solvents: reverse solvatochromism.[1][6] Research on Chemical Intermediates. Link

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• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-Bromo-1-methyl-3-nitro-7-azaindole

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The synthesis and handling of novel chemical entities like 5-Bromo-1-methyl-3-nitro-7-azaindole, a halogenated and nitrated heterocyclic compound, demand a rigorous and informed approach to waste management. This guide provides a comprehensive, step-by-step framework for the proper disposal of this compound, grounded in established safety protocols and an understanding of its chemical nature.

I. Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards is paramount. Based on the data for analogous compounds, 5-Bromo-1-methyl-3-nitro-7-azaindole should be handled as a hazardous substance.

Personal Protective Equipment (PPE): Always handle this compound and its waste within a certified chemical fume hood.[3] The minimum required PPE includes:

• Gloves: Chemically resistant gloves, such as nitrile rubber.[3]

• Eye Protection: Chemical safety goggles and a face shield.[1]

• Lab Coat: A flame-resistant lab coat.[1]

• Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator is necessary.[1]

Hazard Identification: The hazard profile is extrapolated from similar compounds and the known effects of its functional groups.

Hazard Classification	Description	Source
Acute Toxicity (Oral)	Likely harmful if swallowed.	[2]
Skin Corrosion/Irritation	Expected to cause skin irritation.	[2][6]
Serious Eye Damage/Irritation	Poses a risk of serious eye damage.	[2][6]
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[2]	[2]
Mutagenicity/Carcinogenicity	Data not available, but nitrated aromatic compounds can be mutagenic or carcinogenic. Prudence dictates handling it as a potential carcinogen.	[3]

II. Waste Segregation and Collection: A Critical First Step

Proper segregation of chemical waste is fundamental to safe and compliant disposal.[4][5][7] Due to its halogenated and nitrated nature, 5-Bromo-1-methyl-3-nitro-7-azaindole waste must not be mixed with non-halogenated waste streams.[3][5]

Step-by-Step Collection Protocol:

• Select a Designated Waste Container: Use a clearly labeled, compatible container for "Halogenated Organic Waste."[3][5][7] Polyethylene containers are often a suitable choice.[3] The container must have a secure, tight-fitting lid.[3][7]

• Labeling: Affix a hazardous waste tag to the container before adding any waste.[4][7] The label must include:

  • The words "Hazardous Waste"[4]

  • The full chemical name: "5-Bromo-1-methyl-3-nitro-7-azaindole" and any other chemical constituents in the waste stream.[7]

  • The approximate concentrations of each component.

  • The relevant hazard pictograms (e.g., corrosive, irritant, environmentally hazardous).[2]

• Waste Addition:

  • Solid Waste: Collect solid 5-Bromo-1-methyl-3-nitro-7-azaindole, contaminated consumables (e.g., weigh boats, gloves, filter paper), and spill cleanup materials in the designated solid halogenated waste container.

  • Liquid Waste: Solutions containing 5-Bromo-1-methyl-3-nitro-7-azaindole should be collected in a designated liquid halogenated waste container. Do not mix with incompatible materials such as strong acids, bases, or oxidizing agents.[3][8]

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[4][7] Store the container in a designated satellite accumulation area, away from general laboratory traffic and incompatible chemicals.[3][4]

III. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-1-methyl-3-nitro-7-azaindole.

Caption: Disposal workflow for 5-Bromo-1-methyl-3-nitro-7-azaindole.

IV. Recommended Disposal Method

Under no circumstances should 5-Bromo-1-methyl-3-nitro-7-azaindole or its waste be disposed of down the drain or in regular trash. [1][3] Due to its halogenated and nitrated nature, the recommended and most environmentally sound disposal method is high-temperature incineration at a licensed hazardous waste disposal facility.[5] This process ensures the complete destruction of the compound, minimizing the risk of environmental contamination.

Your institution's Environmental Health and Safety (EHS) department is your primary resource for waste disposal.[1] They will provide the correct waste containers, labels, and arrange for the pickup and transportation of the hazardous waste to a certified disposal facility.

V. Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

• Spill:

  • Evacuate the immediate area and alert colleagues.

  • If the spill is large or you are unsure how to proceed, contact your EHS department immediately.

  • For small spills, if you are trained and equipped to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

  • Carefully sweep or scoop the absorbed material into the designated halogenated waste container.[8]

  • Clean the spill area with an appropriate solvent and decontaminate all equipment used.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes and seek medical attention.[1][2] Remove contaminated clothing.[2]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1][2] Seek immediate medical attention.[2]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[2][8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

By adhering to these procedures, you contribute to a culture of safety and responsibility within your laboratory and the broader scientific community. The principles of careful planning, proper handling, and compliant disposal are as integral to our work as the research itself.

References

• Safe Disposal of Halogenated Nitroaromatic Compounds: A General Guide. Benchchem.
• 5-Bromo-7-Azaindole Safety D
• 5-Bromo-7-azaindole 97. Sigma-Aldrich.
• SAFETY DATA SHEET - 5-Bromo-1H-pyrrolo[2,3-b]pyridine. Fisher Scientific.
• Procedures for the disposal of liquid chemical residues and aqueous solutions. Stockholm University.
• SAFETY DATA SHEET - 5-Bromoindole. Fisher Scientific.
• 5-BROMO-7-NITROINDOLE - Safety D
• Safety Data Sheet - Bromothymol Blue, Sodium Salt. Vector SDS and Chemical Management.
• Halogenated Solvents.
• 5-Bromo-1H-pyrrolo[2,3-b]pyridine. TCI Chemicals.
• Halogenated Solvents in Labor
• Halogenated Organic Liquids - Standard Oper
• Proper disposal of chemicals. Sciencemadness Wiki.
• 5-Bromo Indole CAS No 10075-50-0 MATERIAL SAFETY D
• WASTE MANAGEMENT. Bucknell University.

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• 9. dcc-la.safecollegessds.com [dcc-la.safecollegessds.com]

Personal protective equipment for handling 5-Bromo-1-methyl-3-nitro-7-azaindole

Executive Summary & Hazard Profiling

Compound Class: Halogenated Nitro-Heterocycle (Kinase Inhibitor Intermediate) Assumed Hazard Band: OEB 4 (Occupational Exposure Band) – High Potency / High Toxicity.[1]

As a Senior Application Scientist, I must emphasize that while specific toxicological data (LD50) for this exact derivative may be sparse in public literature, its structural motifs dictate a conservative, high-hazard handling protocol .[2][1] We apply the Precautionary Principle based on three functional groups:

• 7-Azaindole Core: Common scaffold for bioactive kinase inhibitors; assume pharmacological activity at low doses.[1]

• Nitro Group (-NO₂): Introduces two critical risks:[1]

  • Toxicity: Potential for methemoglobinemia and mutagenicity (Ames positive potential).[1]

  • Energetics: High-energy functional group.[2][1] Risk of rapid decomposition or explosion if heated under confinement or subjected to shock/friction.[1]

• Bromide & Methyl Groups: Enhanced lipophilicity (1-Methyl) increases skin absorption potential; Bromide adds alkylating/irritant properties.[1]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a redundant barrier system.[1] Do not deviate from these standards without a written risk assessment.

Protection Zone	Required Equipment	Technical Rationale
Respiratory	PAPR (Powered Air Purifying Respirator) or N95/P3 (minimum)	Prevents inhalation of particulates.[2][1] Nitro-aromatics can cause systemic toxicity via inhalation.[2][1] Note: Use PAPR if handling >100mg outside a glovebox.[1]
Dermal (Hands)	Double Gloving Strategy 1. Inner: Nitrile (4 mil, High Dexterity)2.[1] Outer: Nitrile (8 mil, Long Cuff) or Laminate	The methyl group enhances lipophilicity, increasing permeation rates.[1] Double gloving provides a "breakthrough indicator" gap.[1]
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient.[1] Nitro compounds are severe eye irritants; dust entry can cause corneal opacity.[1]
Body	Tyvek® 400 Lab Coat (or equivalent impervious gown)	Cotton coats absorb and hold toxic dust against the skin.[1] Disposable, non-woven fabrics prevent cross-contamination.[1]
Footwear	Closed-toe, chemical-resistant shoes + Shoe Covers	Prevents tracking of toxic dust out of the containment zone.[2][1]

Operational Protocols

A. Storage & Stability[1][3][4][5][6][7][8]

• Temperature: Store at 2–8°C . Nitro-heterocycles can degrade thermally.[2][1]

• Segregation: Store away from Reducing Agents (hydrides, metals) and Bases .[1] The nitro group is susceptible to reduction, which can be exothermic.[1]

• Light: Amber vials required (photosensitive bromo-carbon bond).[2][1]

B. Weighing & Transfer (The Critical Step)[1]

• Engineering Control: All weighing must occur inside a Chemical Fume Hood or Powder Containment Balance Enclosure .[1]

• Static Control: Use an ionizing fan or anti-static gun.[1] Nitro compounds are often dry, crystalline powders prone to static charge, which can disperse toxic dust.[1]

• Technique:

  • Place a tackymat at the hood sash.[1]

  • Pre-weigh solvent in the receiving vessel to allow immediate dissolution (wetting) of the powder, stopping dust generation.[1]

  • Wipe the exterior of the stock container with a solvent-dampened wipe before returning to storage.[1]

C. Reaction Setup (Thermal Safety)

• Warning: Do not heat this compound above 80°C without Differential Scanning Calorimetry (DSC) data. The nitro group on the azaindole ring creates a potential decomposition hazard.[1]

• Solvent Selection: Avoid halogenated solvents if possible to simplify waste; however, DCM or THF are likely required for solubility.[1]

Emergency Response & Decontamination

Exposure Response

• Inhalation: Remove to fresh air immediately.[1][4][6][9] Alert Medical: Suspect Methemoglobinemia (blue lips/fingernails) due to nitro group exposure.[1]

• Skin Contact: Wash with soap and water for 15 minutes.[1][8] Do not use alcohol (increases absorption).[1]

• Eye Contact: Flush for 15 minutes. Consult an ophthalmologist.

Spill Management Logic

The following diagram outlines the decision process for handling spills of 5-Bromo-1-methyl-3-nitro-7-azaindole.

Figure 1: Decision logic for spill response.[2][1] Note that "dry sweeping" is strictly prohibited to prevent aerosolization.[1]

Disposal & Deactivation

• Waste Stream: High Hazard / Cytotoxic Waste .[1] Do not mix with general organic solvents.[1]

• Labeling: Must explicitly state "Contains Nitro-Heterocycle" and "Suspected Mutagen."[2][1]

• Deactivation (Glassware): Rinse glassware with a 10% bleach solution (oxidizes residual organics) followed by acetone and water before removing from the fume hood.[1]

References

• Sigma-Aldrich. (2024).[1] Safety Data Sheet: 5-Bromo-7-azaindole. Link (Used as structural analog for azaindole core hazards).[1]

• PubChem. (n.d.).[1][10] Compound Summary: 5-Bromo-1H-pyrrolo[2,3-b]pyridine.[2][1][11][12][13] National Library of Medicine.[1] Link[2][1]

• Fisher Scientific. (2025).[1] Safety Data Sheet: 7-Azaindole. Link

• ECHA (European Chemicals Agency). (n.d.).[1] Registration Dossier: Nitroaromatic compounds. (General hazard data for nitro-functionalized aromatics regarding methemoglobinemia).

• Jubilant Ingrevia. (2024).[1][9] Safety Data Sheet: 5-Bromo-7-Azaindole. Link

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